Cas no 1163721-90-1 (3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1163721-90-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4574374
• PubChem ID: 5375681
• Update Time: 2025-06-08

3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one
• 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C11H12N2O3/c1-12(2)7-6-11(14)9-4-3-5-10(8-9)13(15)16/h3-8H,1-2H3/b7-6+
• InChI Key： CNGBILRLACOBKO-VOTSOKGWSA-N
• SMILES： C(C1=CC=CC([N+]([O-])=O)=C1)(=O)/C=C/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one

Introduction to 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1163721-90-1) in Modern Chemical Research

The compound 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one, identified by the CAS number 1163721-90-1, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone, featuring a nitro-substituted phenyl ring and a dimethylamino group, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. Its structural motifs make it a valuable scaffold for designing novel bioactive molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various chemical transformations. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization strategies, making it an attractive candidate for further derivatization. Researchers have leveraged these properties to synthesize analogs with enhanced pharmacological profiles, demonstrating the compound's utility as a building block in drug discovery.

In the context of medicinal chemistry, the nitrophenyl moiety is particularly noteworthy for its ability to modulate biological activity through redox processes. The nitro group can be reduced to an amine under specific conditions, altering the electronic properties of the molecule and potentially influencing its interaction with biological targets. This redox chemistry has been exploited in designing prodrugs or compounds that exhibit tunable bioavailability. Furthermore, the dimethylamino substituent contributes to the molecule's basicity, which can be advantageous in targeting acidic binding sites or enhancing solubility in aqueous environments.

Current research highlights include the investigation of 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one as a potential scaffold for anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group's ability to engage in hydrogen bonding and its redox-active nature further enhance its potential as an anti-inflammatory mediator. Additionally, preliminary studies suggest that modifications to the phenyl ring can fine-tune the compound's selectivity, reducing off-target effects while maintaining therapeutic efficacy.

The synthesis of this compound typically involves multi-step organic reactions, often starting from commercially available precursors like 3-nitrobenzaldehyde and N,N-dimethylamine derivatives. Advances in catalytic systems have improved yields and reduced byproduct formation, making the process more sustainable and cost-effective. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently. These innovations not only streamline production but also open avenues for introducing additional functional groups with minimal synthetic overhead.

From a computational chemistry perspective, molecular modeling studies have provided insights into the interactions between 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one and biological targets. These simulations have helped rationalize structure-activity relationships (SARs), guiding the design of next-generation compounds with improved pharmacokinetic properties. The combination of experimental data with computational predictions has become indispensable in modern drug discovery pipelines. By integrating these approaches, researchers can accelerate the development of novel therapeutics while minimizing empirical trial-and-error processes.

The compound's photophysical properties also warrant attention. The nitro group absorbs light strongly across multiple wavelengths, making it a candidate for photochemical applications such as photodynamic therapy or optogenetic tools. Recent work has explored its potential use in generating reactive oxygen species under irradiation, which could be exploited for antimicrobial or anti-cancer treatments. Such applications leverage the unique electronic structure of 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one, highlighting its versatility beyond traditional pharmaceutical uses.

In conclusion, 3-(dimethylamino)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1163721-90-1) stands out as a multifaceted compound with broad implications in chemical synthesis and drug development. Its structural features enable diverse functionalization strategies, while its biological activity suggests potential therapeutic applications in inflammation and other diseases. Ongoing research continues to uncover new possibilities for this molecule, underscoring its importance as a research tool and a candidate for future medicinal products.